Cas no 945863-21-8 (N-Methyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)picolinamide)

N-Methyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)picolinamide structure
945863-21-8 structure
Product Name:N-Methyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)picolinamide
CAS No:945863-21-8
MF:C13H19BN2O3
MW:262.112563371658
MDL:MFCD08458483
CID:839800
PubChem ID:44119560
Update Time:2024-10-25

N-Methyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)picolinamide Chemical and Physical Properties

Names and Identifiers

    • N-Methyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)picolinamide
    • 2-(N-Methylaminocarbonyl)-5-Pyridineboronic Acid Pincol Ester
    • 2-(Methylcarbamoyl)pyridine-5-boronic acid pinacol ester
    • 2-(N-Methylamidocarboxy)-5-pyridineboronic acid pinacol ester
    • 2-(N-Methylaminocarbonyl)pyridine-5-boronic acid pinacol ester
    • 2-(N-Methylaminocarbonyl)pyridine-5-boronic acid pincol ester
    • 5-(4,4,5,5-Tetramethyl-[1,3,2]dioxaborolan-2-yl)-pyridine-2-carboxylic acid methylamide
    • N-methyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine-2-carboxamide
    • 6-(Methylcarbamoyl)pyridine-3-boronic acid, pinacol ester
    • 2-(Methylcarbamoyl)pyridine-5-boronic acid, pinacol ester
    • 2-(N-Methylaminocarbonyl)-5-pyridineboronic acid pinol ester
    • N-Methyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-2-pyridinecarboxamide (ACI)
    • 2-(N-Methylaminocarbonyl)pyridine-5-boronic acid, pinacol ester
    • AB45652
    • N-methyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl) pyridine-2-carboxamide
    • CS-0091616
    • 945863-21-8
    • LUMBLRWRRONQMO-UHFFFAOYSA-N
    • SY096589
    • DTXSID20657292
    • 6-(Methylcarbamoyl)pyridine-3-boronic Acid Pincol Ester
    • DB-079961
    • PS-9706
    • D71303
    • J-506518
    • MFCD08458483
    • SCHEMBL1557165
    • AKOS005259722
    • MDL： MFCD08458483
    • Inchi： 1S/C13H19BN2O3/c1-12(2)13(3,4)19-14(18-12)9-6-7-10(16-8-9)11(17)15-5/h6-8H,1-5H3,(H,15,17)
    • InChI Key： LUMBLRWRRONQMO-UHFFFAOYSA-N
    • SMILES： O=C(C1C=CC(B2OC(C)(C)C(C)(C)O2)=CN=1)NC

Computed Properties

  • Exact Mass: 262.14900
  • Monoisotopic Mass: 262.1488726g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 2
  • Complexity: 344
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 60.4

Experimental Properties

  • Melting Point: 113-115℃
  • Water Partition Coefficient: Slightly soluble in water.
  • PSA: 60.45000
  • LogP: 1.13130

N-Methyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)picolinamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Chemenu
CM134682-1g
N-Methyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)picolinamide
 945863-21-8 0.95
1g
 $90 2021-08-05
Alichem
A029207575-5g
N-Methyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)picolinamide
 945863-21-8 95%
5g
 $693.68 2023-08-31
Alichem
A029207575-10g
N-Methyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)picolinamide
 945863-21-8 95%
10g
 $1010.00 2023-08-31
Alichem
A029207575-25g
N-Methyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)picolinamide
 945863-21-8 95%
25g
 $1683.67 2023-08-31
TRC
M338028-50mg
N-Methyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)picolinamide
 945863-21-8
50mg
 $ 50.00 2022-06-03
TRC
M338028-100mg
N-Methyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)picolinamide
 945863-21-8
100mg
 $ 65.00 2022-06-03
TRC
M338028-500mg
N-Methyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)picolinamide
 945863-21-8
500mg
 $ 185.00 2022-06-03
Apollo Scientific
OR4324-1g
6-(Methylcarbamoyl)pyridine-3-boronic acid, pinacol ester
 945863-21-8 96%
1g
 £140.00 2025-02-20
Apollo Scientific
OR4324-5g
6-(Methylcarbamoyl)pyridine-3-boronic acid, pinacol ester
 945863-21-8 96%
5g
 £525.00 2025-02-20
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
N26660-250mg
N-Methyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)picolinamide
 945863-21-8
250mg
 ¥736.0 2021-09-08

N-Methyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)picolinamide Production Method

Production Method 1

73183-34-3 73183-34-3
845305-87-5 845305-87-5
945863-21-8 945863-21-8
Reaction Conditions
1.1 Reagents: Potassium acetate Catalysts: Dichloro[1,1′-bis(diphenylphosphino)ferrocene]palladium(II) dichloromethane addu… Solvents: 1,4-Dioxane ;  rt → 80 °C; 12 h, 80 °C
Reference
Preparation of disubstituted imidazo[4,5-b]pyridine and disubstituted [1,2,3]triazolo[4,5-b]pyridine compounds as c-Met protein kinases inhibitors for treatment of kinase-mediated diseases
, World Intellectual Property Organization, , ,

Production Method 2

73183-34-3 73183-34-3
845305-87-5 845305-87-5
945863-21-8 945863-21-8
Reaction Conditions
1.1 Reagents: Potassium acetate Catalysts: [1,1′-Bis(diphenylphosphino)ferrocene]dichloropalladium Solvents: Dimethylformamide ;  2 h, 150 °C
Reference
2-Aminothiazole compound useful in treatment of cancer and its preparation
, China, , ,

Production Method 3

73183-34-3 73183-34-3
845305-87-5 845305-87-5
945863-21-8 945863-21-8
Reaction Conditions
1.1 Reagents: Potassium acetate Catalysts: Dichloro[1,1′-bis(diphenylphosphino)ferrocene]palladium(II) dichloromethane addu… Solvents: 1,4-Dioxane ;  1 h, 110 °C
Reference
Preparation of thiazolopyridinylacetamide derivatives and analogs for use as PI3K and mTOR kinase inhibitors
, World Intellectual Property Organization, , ,

Production Method 4

945863-21-8 945863-21-8
Reaction Conditions
Reference
Preparation of pyrazolo[3,4-c]quinoline compounds as phosphatidylinositol 3 kinase inhibitors for therapeutic applications
, World Intellectual Property Organization, , ,

Production Method 5

73183-34-3 73183-34-3
845305-87-5 845305-87-5
945863-21-8 945863-21-8
Reaction Conditions
1.1 Reagents: Potassium acetate Catalysts: [1,1′-Bis(diphenylphosphino)ferrocene]dichloropalladium Solvents: 1,4-Dioxane ;  2 h, 110 °C
Reference
Preparation of triazolopyrimidine compounds useful in the treatment of diseases or disorders mediated by EED and/or PRC2
, United States, , ,

Production Method 6

73183-34-3 73183-34-3
845305-87-5 845305-87-5
945863-21-8 945863-21-8
Reaction Conditions
1.1 Reagents: Potassium acetate Catalysts: [1,1′-Bis(diphenylphosphino)ferrocene]dichloropalladium Solvents: 1,4-Dioxane ;  2 h, 90 °C
Reference
1H-Imidazo[4,5-c]quinolinone compounds as protein kinase inhibitors and their preparation and use in the treatment of proliferative diseases
, World Intellectual Property Organization, , ,

Production Method 7

945863-21-8 945863-21-8
Reaction Conditions
Reference
Preparation of tetrahydroisoquinoline derivatives for use as coagulation factor XIa inhibitors
, World Intellectual Property Organization, , ,

Production Method 8

73183-34-3 73183-34-3
845305-87-5 845305-87-5
945863-21-8 945863-21-8
1217340-94-7 1217340-94-7
Reaction Conditions
1.1 Reagents: Potassium acetate Catalysts: [1,1′-Bis(diphenylphosphino)ferrocene]dichloropalladium Solvents: 1,4-Dioxane ;  2 h, 110 °C
Reference
Imidazopyrimidine compounds useful for the treatment of cancer and their preparation
, World Intellectual Property Organization, , ,

N-Methyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)picolinamide Raw materials

N-Methyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)picolinamide Preparation Products

N-Methyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)picolinamide Related Literature

945863-21-8 (N-Methyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)picolinamide) Related Products

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